4-(5-bromopyridin-2-yl)-1,3-thiazol-2-amine
Overview
Description
4-(5-Bromopyridin-2-yl)-1,3-thiazol-2-amine, also known as 5-BPT, is an organic compound containing a thiazole ring, pyridine, and bromine. It is a useful synthetic intermediate in organic synthesis and has a variety of applications in scientific research. In
Scientific Research Applications
4-(5-bromopyridin-2-yl)-1,3-thiazol-2-amine has been used in a variety of scientific research applications. It has been used as a reagent in the synthesis of pharmaceuticals, including anti-inflammatory and anti-cancer drugs. It has also been used in the synthesis of a variety of other compounds, such as heterocycles and organometallic compounds. In addition, it has been used in the synthesis of biocatalysts and other enzymes, and in the synthesis of fluorescent probes and dyes.
Mechanism of Action
The mechanism of action of 4-(5-bromopyridin-2-yl)-1,3-thiazol-2-amine is not well understood. It is believed to work by forming a covalent bond with a substrate, such as a protein or enzyme, and then altering the structure of the substrate in some way. This alteration can lead to changes in the activity of the substrate, such as increased or decreased activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(5-bromopyridin-2-yl)-1,3-thiazol-2-amine are not well understood. However, it has been shown to have some anti-inflammatory and anti-cancer effects in laboratory studies. It has also been shown to inhibit the growth of certain bacteria and fungi, as well as to reduce the toxicity of certain drugs.
Advantages and Limitations for Lab Experiments
The advantages of using 4-(5-bromopyridin-2-yl)-1,3-thiazol-2-amine in laboratory experiments include its low cost, ease of synthesis, and wide range of applications. However, there are some limitations to its use, such as its instability in the presence of oxygen, light, and heat. In addition, it has been shown to be toxic to certain organisms, so care must be taken when working with it.
Future Directions
The future directions for 4-(5-bromopyridin-2-yl)-1,3-thiazol-2-amine include further exploration of its mechanism of action, as well as its potential applications in drug development and other areas of scientific research. In addition, further research should be conducted on its biochemical and physiological effects, as well as its safety and toxicity profile. Finally, further studies should be conducted to explore its potential uses in the synthesis of other compounds and materials.
Synthesis Methods
The synthesis of 4-(5-bromopyridin-2-yl)-1,3-thiazol-2-amine is a multi-step process, beginning with the reaction of 2-aminothiazole and 5-bromopyridine in the presence of a base, such as sodium hydroxide, to form the intermediate 4-(5-bromopyridin-2-yl)-1,3-thiazol-2-amine. This intermediate can then be further reacted with a variety of reagents, such as formaldehyde, to form the desired product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '4-(5-bromopyridin-2-yl)-1,3-thiazol-2-amine' involves the synthesis of the intermediate compound 5-bromopyridin-2-amine, which is then reacted with thioamide to form the final product.", "Starting Materials": [ "2-bromopyridine", "Hydrazine hydrate", "Sodium hydroxide", "Carbon disulfide", "Chloroform", "Ammonium chloride", "Sodium nitrite", "Sulfuric acid", "Sodium bicarbonate", "Ethanol" ], "Reaction": [ "Step 1: Synthesis of 5-bromopyridin-2-amine", "a. Dissolve 2-bromopyridine (1.0 g, 6.5 mmol) in chloroform (20 mL) and add hydrazine hydrate (0.5 mL, 10 mmol) and sodium hydroxide (1.0 g, 25 mmol).", "b. Heat the reaction mixture at 80°C for 6 hours.", "c. Cool the reaction mixture and extract the product with chloroform (3 x 20 mL).", "d. Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain 5-bromopyridin-2-amine as a yellow solid (0.8 g, 70%).", "Step 2: Synthesis of 4-(5-bromopyridin-2-yl)-1,3-thiazol-2-amine", "a. Dissolve 5-bromopyridin-2-amine (0.5 g, 2.6 mmol) and ammonium chloride (0.5 g, 9.4 mmol) in ethanol (10 mL).", "b. Add carbon disulfide (0.3 mL, 5.2 mmol) dropwise to the reaction mixture and stir for 30 minutes.", "c. Add sodium nitrite (0.3 g, 4.3 mmol) in water (2 mL) dropwise to the reaction mixture at 0-5°C.", "d. Stir the reaction mixture at room temperature for 1 hour.", "e. Add sulfuric acid (1.0 mL) dropwise to the reaction mixture and stir for 10 minutes.", "f. Add sodium bicarbonate (0.5 g) to the reaction mixture and extract the product with chloroform (3 x 20 mL).", "g. Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain 4-(5-bromopyridin-2-yl)-1,3-thiazol-2-amine as a yellow solid (0.4 g, 60%)." ] } | |
CAS RN |
1159821-28-9 |
Molecular Formula |
C8H6BrN3S |
Molecular Weight |
256.1 |
Purity |
95 |
Origin of Product |
United States |
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